Cas no 1806330-93-7 (Ethyl 2,5-difluoro-3-hydroxybenzoate)

• Product Name: Ethyl 2,5-difluoro-3-hydroxybenzoate
• CAS No: 1806330-93-7
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD28789040
• CID: 4955601
• PubChem ID: 131011144
• Update Time: 2025-06-11

Ethyl 2,5-difluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-difluoro-3-hydroxybenzoate
• Ethyl 2,5-difluoro-3-hydroxybenzoate

• MDL： MFCD28789040
• Inchi： 1S/C9H8F2O3/c1-2-14-9(13)6-3-5(10)4-7(12)8(6)11/h3-4,12H,2H2,1H3
• InChI Key： YLNYCXZNABVBKP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OCC)F)O

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,5-difluoro-3-hydroxybenzoate

Ethyl 2,5-difluoro-3-hydroxybenzoate: A Comprehensive Overview

Ethyl 2,5-difluoro-3-hydroxybenzoate (CAS No. 1806330-93-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the utilization of Ethyl 2,5-difluoro-3-hydroxybenzoate.

The molecular structure of Ethyl 2,5-difluoro-3-hydroxybenzoate is characterized by a benzoate ring substituted with two fluorine atoms at positions 2 and 5, and a hydroxyl group at position 3. This arrangement imparts unique electronic and steric properties to the molecule. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity of the compound in various chemical reactions. The hydroxyl group at position 3 adds to the compound's functionality, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of Ethyl 2,5-difluoro-3-hydroxybenzoate in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing fluorinated aromatic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. For instance, a study published in *Journal of Organic Chemistry* demonstrated that Ethyl 2,5-difluoro-3-hydroxybenzoate can be effectively used as a starting material for synthesizing novel anti-inflammatory agents with enhanced bioavailability.

In terms of synthesis, Ethyl 2,5-difluoro-3-hydroxybenzoate can be prepared through various routes. One common method involves the esterification of 2,5-difluoro-3-hydroxybenzoic acid with ethanol under acidic conditions. This reaction typically requires catalysis with concentrated sulfuric acid or other suitable catalysts to drive the equilibrium towards ester formation. The reaction conditions are optimized to ensure high yields and purity of the final product.

The physical properties of Ethyl 2,5-difluoro-3-hydroxybenzoate are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 110°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various solvent-based reactions and purification techniques.

One of the most promising applications of Ethyl 2,5-difluoro-3-hydroxybenzoate lies in its use as an intermediate in drug discovery. Fluorinated compounds are highly valued in pharmaceutical research due to their ability to modulate drug pharmacokinetics and bioavailability. By incorporating this compound into drug design strategies, researchers can potentially develop molecules with improved therapeutic profiles.

Moreover, recent advancements in green chemistry have led to the exploration of sustainable synthesis methods for Ethyl 2,5-difluoro-3-hydroxybenzoate. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being investigated to reduce environmental impact while maintaining high product quality. These approaches align with global efforts to promote eco-friendly chemical processes.

In conclusion, Ethyl 2,5-difluoro-3-hydroxybenzoate (CAS No. 1806330-93-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers working on novel materials and drug development. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to groundbreaking discoveries remains vast.